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Compound of Interest

Compound Name: Oxeladin Citrate

Cat. No.: B1202395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxeladin citrate is a non-opioid antitussive agent utilized in the management of various types

of cough. Its efficacy is attributed to its action on the central nervous system, specifically as a

selective sigma-1 receptor agonist. This technical guide provides a comprehensive overview of

the molecular structure and chemical properties of Oxeladin Citrate, intended to serve as a

foundational resource for researchers, scientists, and professionals in drug development. This

document details its structural characteristics, physicochemical properties, and presents

relevant experimental protocols and signaling pathways.

Molecular Structure and Identification
Oxeladin Citrate is the citrate salt of the base Oxeladin. It is a synthetic compound, and its

chemical identity is well-established.

Molecular Formula: C₂₆H₄₁NO₁₀[1][2]

Molecular Weight: 527.6 g/mol [1][2][3]

IUPAC Name: 2-[2-(diethylamino)ethoxy]ethyl 2-ethyl-2-phenylbutanoate;2-hydroxypropane-

1,2,3-tricarboxylic acid

CAS Number: 52432-72-1
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Chemical Structure: Oxeladin Citrate is a 1:1 salt formed between the Oxeladin base and citric

acid. The structure of the Oxeladin base consists of a 2-ethyl-2-phenylbutanoic acid moiety

ester-linked to a 2-(2-diethylaminoethoxy)ethanol side chain.

Figure 1: Chemical Structure of Oxeladin Citrate.

Physicochemical Properties
The physicochemical properties of Oxeladin Citrate are crucial for its formulation, delivery, and

pharmacokinetic profile. A summary of these properties is presented in the table below.
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Property Value Source(s)

Appearance
White to off-white crystalline

powder

Melting Point 90-91 °C

Boiling Point Data not available

pKa (Strongest Basic) 9.41 (Predicted)

logP 4.43 (Predicted)

Solubility

Freely soluble in water.

Soluble in DMSO (≥25 mg/mL)

and ethanol. Slightly to very

slightly soluble in ethyl acetate.

Experimental Protocols
Synthesis of Oxeladin
A general synthetic route to Oxeladin base involves the esterification of 2-ethyl-2-phenylbutyric

acid with 2-(2-diethylaminoethoxy)ethanol.

Methodology:

Preparation of 2-ethyl-2-phenylbutyric acid: This intermediate can be synthesized through

various organic chemistry routes, such as the alkylation of phenylacetonitrile.

Esterification: 2-ethyl-2-phenylbutyric acid is reacted with 2-(2-diethylaminoethoxy)ethanol in

the presence of an acid catalyst (e.g., sulfuric acid) and a suitable solvent (e.g., toluene).

The reaction mixture is heated under reflux with continuous removal of water to drive the

reaction to completion.

Work-up and Purification: After the reaction is complete, the mixture is cooled, washed with

an aqueous base to remove unreacted acid, and then with water. The organic layer is dried

over an anhydrous salt (e.g., sodium sulfate) and the solvent is removed under reduced

pressure. The crude Oxeladin base can be purified by vacuum distillation.
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Preparation of Oxeladin Citrate
The citrate salt is prepared by reacting the Oxeladin base with citric acid.

Methodology:

Dissolve the purified Oxeladin base in a suitable solvent, such as ethanol.

Prepare a solution of citric acid in the same solvent.

Slowly add the citric acid solution to the Oxeladin base solution with stirring.

The Oxeladin Citrate salt will precipitate out of the solution.

The precipitate is collected by filtration, washed with a small amount of cold solvent, and

dried under vacuum.

Purification by Recrystallization
Further purification of Oxeladin Citrate can be achieved by recrystallization.

Methodology:

Dissolve the crude Oxeladin Citrate in a minimum amount of hot ethyl acetate.

If colored impurities are present, a small amount of activated charcoal can be added, and the

solution is heated briefly.

The hot solution is filtered to remove the charcoal and any other insoluble impurities.

The filtrate is allowed to cool slowly to room temperature, and then further cooled in an ice

bath to induce crystallization.

The resulting crystals are collected by filtration, washed with a small amount of cold ethyl

acetate, and dried under vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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The purity and concentration of Oxeladin Citrate can be determined using HPLC.

Methodology:

Column: Nucleosil C18

Mobile Phase: Acetonitrile : 0.1% Phosphoric Acid (60:40 v/v)

Flow Rate: 1.0 mL/min

Detection: UV at 220 nm

Injection Volume: 20 µL

Temperature: Ambient

Mechanism of Action and Signaling Pathway
Oxeladin Citrate exerts its antitussive effect primarily through its agonist activity at the sigma-1

receptor, a unique intracellular chaperone protein located predominantly at the endoplasmic

reticulum (ER)-mitochondria interface.

Signaling Pathway: The precise downstream signaling cascade from sigma-1 receptor

activation to cough suppression is an area of ongoing research. However, based on the known

functions of the sigma-1 receptor, a putative pathway can be proposed.
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(at ER-Mitochondria Interface)
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Proposed signaling pathway of Oxeladin Citrate.

Experimental Workflow for HPLC Analysis:
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Workflow for HPLC analysis of Oxeladin Citrate.

Conclusion
This technical guide provides a detailed overview of the molecular structure and chemical

properties of Oxeladin Citrate. The information presented, including its physicochemical

characteristics, experimental protocols, and proposed mechanism of action, serves as a

valuable resource for professionals engaged in the research and development of antitussive

therapies. Further investigation into the intricate signaling pathways of the sigma-1 receptor will

undoubtedly provide deeper insights into the therapeutic effects of Oxeladin Citrate and pave

the way for the development of novel antitussive agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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